Cas no 53101-20-5 (n,n-Dimethylpent-4-ynamide)

• Product Name: n,n-Dimethylpent-4-ynamide
• CAS No: 53101-20-5
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 2950482
• PubChem ID: 17851574
• Update Time: 2025-05-20

n,n-Dimethylpent-4-ynamide Chemical and Physical Properties

Names and Identifiers

• N,N-二甲基-4-戊炔酰胺
• n,n-dimethylpent-4-ynamide
• N,N-Dimethyl-4-pentynamide
• N,N-Dimethyl-4-pentyneamide
• YFYSMOHZDAWQHM-UHFFFAOYSA-N
• G55668
• SCHEMBL232706
• EN300-5069295
• DA-42188
• 53101-20-5
• 897-946-7
• n,n-Dimethylpent-4-ynamide

• Inchi： 1S/C7H11NO/c1-4-5-6-7(9)8(2)3/h1H,5-6H2,2-3H3
• InChI Key： YFYSMOHZDAWQHM-UHFFFAOYSA-N
• SMILES： O=C(CCC#C)N(C)C

Computed Properties

• Exact Mass: 125.084063974g/mol
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 20.3

Experimental Properties

• Density: 0.946±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 197.3±23.0 ºC (760 Torr),
• Flash Point: 77.7±13.8 ºC,
• Solubility: Dissolution (81 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on n,n-Dimethylpent-4-ynamide

N,N-Dimethylpent-4-ynamide (CAS No 53101-20-5): Chemical Properties, Applications, and Recent Research Insights

N,N-Dimethylpent-4-ynamide, also known by its CAS registry number 53101-20-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of amidine derivatives, which are known for their unique chemical properties and reactivity. The molecular structure of N,N-Dimethylpent-4-ynamide consists of a pentynamide backbone with two methyl groups attached to the nitrogen atom, making it a highly functionalized molecule with potential for further chemical modifications.

Recent studies have highlighted the importance of N,N-Dimethylpent-4-ynamide in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings. Researchers have demonstrated that this compound can serve as a building block for constructing robust polymer networks with enhanced mechanical and thermal properties. For instance, a study published in the Journal of Polymer Science revealed that incorporating N,N-Dimethylpent-4-ynamide into polyurethane formulations significantly improved the material's resistance to environmental stress cracking.

The synthesis of N,N-Dimethylpent-4-ynamide typically involves a multi-step process that begins with the preparation of pentynic acid derivatives. One common approach is the reaction of pentynic acid with dimethylamine under controlled conditions to form the desired amidine derivative. This method has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production. Additionally, researchers have explored alternative synthetic pathways, such as using transition metal catalysts to facilitate the formation of the amidine group.

In terms of applications, N,N-Dimethylpent-4-ynamide has found utility in several areas beyond polymer chemistry. For example, it has been used as a precursor in the synthesis of bioactive molecules, including antiviral agents and anticancer drugs. A notable study published in Organic Process Research & Development described how this compound can be employed in the construction of complex heterocyclic frameworks, which are essential components of many pharmaceutical compounds.

The chemical stability and reactivity of N,N-Dimethylpent-4-ynamide make it an attractive candidate for use in catalytic processes. Recent research has focused on its ability to act as a catalyst in organocatalytic reactions, particularly in the asymmetric synthesis of chiral molecules. This application is particularly promising given the increasing demand for enantioselective catalysts in the pharmaceutical industry.

From an environmental perspective, there is growing interest in understanding the fate and impact of compounds like N,N-Dimethylpent-4-yamidamide in various ecosystems. While current data suggest that this compound is not inherently hazardous under normal conditions, further studies are needed to assess its long-term effects on aquatic and terrestrial environments.

In conclusion, N,N-Dimethylpent-4-yamidamide (CAS No 53101–20–5) is a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an essential tool for researchers working in polymer science, medicinal chemistry, and catalysis. As new synthetic methods and applications continue to emerge, this compound is poised to play an even greater role in advancing modern chemical technologies.